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Compound of Interest

Compound Name: Perfluorohept-3-ene

Cat. No.: B2851162

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling
Perfluorohept-3-ene. It includes operational and disposal plans to ensure the safe
management of this chemical in a laboratory setting.

Hazard Identification and Precautionary Measures

Perfluorohept-3-ene is classified as a substance that causes skin irritation[1][2]. Due to its
chemical nature as a perfluorinated alkene, it is crucial to handle it with care to avoid direct
contact and inhalation. While a comprehensive Safety Data Sheet (SDS) for Perfluorohept-3-
ene is not readily available in public databases, information on similar fluorinated compounds
suggests the potential for respiratory tract irritation upon inhalation of vapors or mists[3].

Key Precautionary Statements:

e P264: Wash skin thoroughly after handling[1].

o P280: Wear protective gloves/protective clothing/eye protection/face protection[1][4].
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water[1].

e P321: Specific treatment (see supplemental first aid instruction on this label)[1].

e P332 + P317: If skin irritation occurs: Get medical advice/attention[1].
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o P362 + P364: Take off contaminated clothing and wash it before reuse[1].

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is essential to minimize exposure.
The following PPE is recommended when handling Perfluorohept-3-ene:

PPE Category Recommended Equipment

Chemical splash goggles that meet the ANSI

Z.87.1 standard should be worn at all times. A
Eye and Face .

face shield should be worn over safety goggles

when there is a significant risk of splashing.

Chemical-resistant gloves are required. Given
the lack of specific breakthrough time data for
Perfluorohept-3-ene, it is recommended to use
gloves made of materials with broad chemical
Hand resistance, such as Nitrile or Neoprene[5][6]. It
is crucial to inspect gloves for any signs of
degradation before use and to change them
immediately if contact with the chemical is
suspected. For prolonged or high-volume work,

consider double-gloving.

A flame-resistant lab coat or a chemical-
Bod resistant apron worn over a lab coat is
ody . .
necessary to protect against skin contact. Long

pants and closed-toe shoes are mandatory.

All handling of Perfluorohept-3-ene that may
Resnirat generate vapors or aerosols should be
espirator
P Y conducted in a certified chemical fume hood to

minimize inhalation exposure.

Quantitative Data

Specific physical and chemical property data for Perfluorohept-3-ene are limited. The
following table includes computed data from PubChem and experimental data for the closely
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related isomer, Perfluoro-1-heptene, which can serve as a useful estimate[1][7][8].

Property Value Source
Molecular Formula C7F1a PubChem[1]
Molecular Weight 350.05 g/mol PubChem[1]
N ) ~80 °C (for Perfluoro-1- ChemicalBook, NIST
Boiling Point
heptene) WebBooK[8][9]
XLogP3-AA (Computed) 4.5 PubChem[1]

Experimental Protocol: Handling and Storage

Handling:

» Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is correctly donned. Prepare all required equipment and reagents to
minimize the duration of handling.

o Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid
splashing. Use appropriate tools such as a calibrated pipette or a graduated cylinder.

o Work Area: Keep the work area in the fume hood clean and organized. All containers of
Perfluorohept-3-ene should be clearly labeled.

o Post-Handling: After handling, decontaminate all surfaces and equipment that may have
come into contact with the chemical. Wash hands and any exposed skin thoroughly with
soap and water.

Storage:
o Store Perfluorohept-3-ene in a tightly sealed, properly labeled container.
» Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

o Follow any specific storage temperature recommendations from the supplier. For some
similar compounds, refrigeration is recommended.
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Disposal Plan

Perfluorohept-3-ene is a per- and polyfluoroalkyl substance (PFAS). The disposal of PFAS is

subject to specific environmental regulations and guidelines. The U.S. Environmental

Protection Agency (EPA) provides interim guidance on the destruction and disposal of PFAS-

containing materials[8].

Recommended Disposal Methods:

Incineration: High-temperature incineration is a potential method for the complete destruction
of PFAS compounds.

Hazardous Waste Landfill: Disposal in a licensed hazardous waste landfill is another option.
These facilities are designed with liners and leachate collection systems to prevent
environmental contamination.

Underground Injection: Deep-well injection into geologically stable formations can be used
for liquid PFAS waste.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all Perfluorohept-3-ene waste, including contaminated
consumables (e.g., gloves, pipette tips), in a dedicated, clearly labeled, and sealed
hazardous waste container.

Labeling: Ensure the waste container is labeled with "Hazardous Waste" and clearly
identifies the contents, including "Perfluorohept-3-ene."

Contact Environmental Health and Safety (EHS): Contact your institution's EHS department
to arrange for the pickup and disposal of the hazardous waste. EHS will ensure that the
waste is managed and disposed of in accordance with all applicable federal, state, and local
regulations.

Do Not Dispose Down the Drain: Under no circumstances should Perfluorohept-3-ene or
any PFAS-containing waste be disposed of down the sink or in regular trash.

Visual Workflow for Handling Perfluorohept-3-ene
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Workflow for Safe Handling and Disposal of Perfluorohept-3-ene
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of
Perfluorohept-3-ene in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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